Thieno[3,2-d]isothiazole-5-carboxylic acid

• IUPAC Name: thieno[3,2-d][1,2]thiazole-5-carboxylic acid
• InChI: InChI=1S/C6H3NO2S2/c8-5(9)4-1-3-2-7-11-6(3)10-4/h1-2H,(H,8,9)
• InChI Key: MUQRVGJQBPBUQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC2=C1C=NS2)C(=O)O
• Molecular Formula: C6H3NO2S2
• Molecular Weight: 185.2 g/mol

Description

Thieno[3,2-d]isothiazole-5-carboxylic acid is a chemical compound with the molecular formula C6H3NO2S2. It has a molecular weight of 185.22.

Synthesis Analysis

The synthesis of Thieno[3,2-d]isothiazole-5-carboxylic acid involves multi-step reactions. The steps include the use of reagents such as SOCl2, bromine, H2SO4, NH2OH, NaHS, DMSO, and acetone under various conditions. The reaction conditions vary from heating, irradiation, to maintaining the reaction at 0°C or 100°C.

Molecular Structure Analysis

The molecular structure of Thieno[3,2-d]isothiazole-5-carboxylic acid consists of a thieno[3,2-d]isothiazole ring attached to a carboxylic acid group. The exact linear structure formula and InChI Key are not provided in the sources.

Chemical Reactions Analysis

Thieno[3,2-d]isothiazole-5-carboxylic acid can undergo various chemical reactions. The reactions involve the use of reagents such as bromine, H2SO4, NH2OH, NaHS, DMSO, and acetone under various conditions. The reaction conditions vary from heating, irradiation, to maintaining the reaction at 0°C or 100°C.

Physical And Chemical Properties Analysis

The physical and chemical properties of Thieno[3,2-d]isothiazole-5-carboxylic acid are not explicitly mentioned in the sources.

Scientific Research Applications

Synthesis and Derivative Formation

• Thieno[3,2-d]isothiazole-5-carboxylic acid plays a crucial role in the synthesis of various thieno[3,2-d]isothiazole derivatives. These derivatives are synthesized through methods such as decarboxylation, deamination, and S-alkylation reactions, showcasing the versatility of thieno[3,2-d]isothiazole-5-carboxylic acid in chemical transformations (James & Krebs, 1982).

Chemical Properties and Reactions

• The compound's reactivity is demonstrated in various chemical reactions, such as bromination and reaction with butyllithium, leading to the formation of specific derivatives like 4-bromo-5-alkyl(methoxy)thieno-[3,2-d]isothiazoles (Gol'dfarb, Kalik, & Zav’yalova, 1985).

Potential Pharmacological Applications

• The research on thieno[3,2-d]isothiazole-5-carboxylic acid extends to its potential pharmacological applications. Various derivatives synthesized from thieno[3,2-d]isothiazole-5-carboxylic acid have been evaluated for activities such as anti-inflammatory and other related pharmacological effects (Vega et al., 1988).

Development of Novel Compounds

• Thieno[3,2-d]isothiazole-5-carboxylic acid is instrumental in the development of novel compounds with unique chemical structures. These compounds have potential applications in various fields, including materials science and pharmaceuticals (Clarke, Fox, & Scrowston, 1980).

Safety and Hazards

The safety and hazards of Thieno[3,2-d]isothiazole-5-carboxylic acid are not explicitly mentioned in the sources.